Cas no 2171677-83-9 (2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}acetic acid)

• Product Name: 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}acetic acid
• CAS No: 2171677-83-9
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6264367
• PubChem ID: 165569205
• Update Time: 2025-05-22

2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}acetic acid
• 2-cyclobutyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}acetic acid
• 2171677-83-9
• EN300-1523193

• Inchi： 1S/C26H24N2O6/c29-24(28-22(25(30)31)15-6-5-7-15)23-21(12-13-33-23)27-26(32)34-14-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-4,8-13,15,20,22H,5-7,14H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： LLOUWQKQTQGDPA-UHFFFAOYSA-N
• SMILES： OC(C(C1CCC1)NC(C1=C(C=CO1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 118Ų

Additional information on 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}acetic acid

2-Cyclobutyl-2-{3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}acetic Acid: A Comprehensive Overview

The compound with CAS No. 2171677-83-9, known as 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}acetic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The chemical structure of this compound is characterized by a cyclobutane ring fused with a furan moiety, which is further substituted with a fluorenylmethoxycarbonyl (Fmoc) group. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests its utility in controlled drug delivery systems and bioconjugate chemistry. Recent studies have highlighted the importance of such functional groups in enhancing the stability and bioavailability of therapeutic agents.

Synthesis and characterization of this compound have been extensively explored in recent years. Researchers have employed various methodologies, including Suzuki coupling reactions and Stille cross-couplings, to construct the furan-fused cyclobutane core. The integration of the Fmoc group has been achieved through standard amide bond formation techniques, ensuring high yields and excellent purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm the molecular structure and stereochemistry.

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have demonstrated that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for its application in cancer therapy.

The application potential of this compound extends beyond pharmacology. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability.

In terms of sustainability, the synthesis of this compound has been optimized to minimize environmental impact. Green chemistry principles, such as the use of recyclable catalysts and solvent-free reaction conditions, have been incorporated into its production process. These advancements not only reduce costs but also align with global efforts to promote eco-friendly chemical manufacturing.

Looking ahead, the future prospects for this compound are bright. Collaborative research initiatives between academia and industry are expected to accelerate its translation into clinical trials and commercial applications. Furthermore, ongoing investigations into its pharmacokinetics and toxicity profiles will provide critical insights for optimizing its therapeutic potential.

In conclusion, 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}acetic acid represents a cutting-edge molecule with multifaceted applications across diverse scientific disciplines. Its unique structure, coupled with advancements in synthetic methodology and biological evaluation, positions it as a key player in the development of next-generation therapeutics and advanced materials.